Cas no 1305325-13-6 ((2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)methanol)

• Product Name: (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)methanol
• CAS No: 1305325-13-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD20487020
• CID: 4693324
• Update Time: 2025-06-26

(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-8-yl)methanol
• KM5324
• 2H,3H-[1,4]dioxino[2,3-b]pyridin-8-ylmethanol
• (2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-8-yl)methanol, AldrichCPR
• (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)methanol

• MDL： MFCD20487020
• Inchi： 1S/C8H9NO3/c10-5-6-1-2-9-8-7(6)11-3-4-12-8/h1-2,10H,3-5H2
• InChI Key： OSGBHXFASGUEFJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C1=C(C=CN=2)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)methanol

Introduction to (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol (CAS No. 1305325-13-6)

(2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol (CAS No. 1305325-13-6) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

(2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol is a derivative of pyridine with a 1,4-dioxin ring fused to the pyridine nucleus. The presence of the hydroxymethyl group at the 8-position adds to its reactivity and functional versatility. The compound has a molecular formula of C₉H₁₀O₄N and a molecular weight of approximately 186.17 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 150 to 152°C.

The solubility of (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in water and highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in a wide range of experimental conditions.

Synthesis Methods

The synthesis of (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol has been reported using several different approaches. One common method involves the reaction of 8-hydroxymethylquinoline with ethylene glycol under acidic conditions to form the corresponding cyclic acetal. This reaction typically proceeds via an intermediate hemiacetal formation followed by intramolecular cyclization.

Another synthetic route involves the condensation of 8-formylquinoline with ethylene glycol in the presence of a strong acid catalyst. This method provides good yields and is particularly useful for large-scale synthesis. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods using microwave-assisted reactions and catalysts derived from renewable resources.

Biological Activities and Therapeutic Potential

(2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol has shown promising biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders.

In addition to its enzyme-inhibiting properties, (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol has demonstrated anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Developments

The therapeutic potential of (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown that it exhibits good pharmacokinetic properties with acceptable bioavailability and low toxicity profiles. These findings have paved the way for its evaluation in human subjects.

In a recent phase I clinical trial conducted by a leading pharmaceutical company, (2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol was administered to healthy volunteers to assess its safety and tolerability. The results indicated that it was well-tolerated at various dose levels with no serious adverse events reported. This positive outcome has led to plans for further clinical trials to evaluate its efficacy in specific disease indications.

Conclusion

(2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)methanol (CAS No. 1305325-13-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the field of medicinal chemistry.